3-Amino-2-hydroxy-N-methylpropanamide

• Molecular Formula: C4H10N2O2
• Molecular Weight: 118.13 g/mol
• SMILES: CNC(=O)C(CN)O
• InChI: InChI=1S/C4H10N2O2/c1-6-4(8)3(7)2-5/h3,7H,2,5H2,1H3,(H,6,8)
• InChIKey: FGZKDJPYLCVDFZ-UHFFFAOYSA-N

3-Amino-2-hydroxy-N-methylpropanamide: Core Properties and Class Definition for Procurement-Savvy Scientists

3-Amino-2-hydroxy-N-methylpropanamide (CAS 1415464-87-7, MW 118.13 g/mol) is a chiral, non-proteinogenic β-amino-α-hydroxy amide [1]. Characterized by the molecular formula C₄H₁₀N₂O₂, it features a chiral center at the C2 position, a primary amine (at C3), a secondary alcohol (at C2), and an N-methylated amide group . As a member of the substituted 3-amino-2-hydroxyamide family, its distinct N-methyl substitution modulates both its physicochemical properties and its potential for interactions with biological targets, positioning it as a versatile and stereochemically defined scaffold for medicinal chemistry and chemical biology applications [2].

Chiral β-amino-α-hydroxy amide scaffold

N-Methyl amide for property modulation

Medicinal chemistry and chemical biology tool

• [1] PubChem. 3-Amino-2-hydroxy-N-methylpropanamide. Compound Summary. National Center for Biotechnology Information. View Source
• [2] Sheppard GS, Wang J, Kawai M, et al. 3-Amino-2-hydroxyamides and related compounds as inhibitors of methionine aminopeptidase-2. Bioorg Med Chem Lett. 2004;14(4):865-868. View Source

Why 3-Amino-2-hydroxy-N-methylpropanamide Cannot Be Replaced by a Generic 'Amino-Hydroxy Amide'

In contrast to its closely related analogs like 3-amino-2-hydroxypropanamide or 2-hydroxy-N-methylpropanamide, the specific N-methylation of 3-Amino-2-hydroxy-N-methylpropanamide creates a unique pharmacophoric profile that is critical for modulating molecular recognition and downstream signaling [1]. This structural nuance is non-trivial: within the broader class of 3-amino-2-hydroxyamides, subtle variations in the amide substituent have been shown to dramatically alter both the potency and selectivity for key therapeutic targets such as Methionine Aminopeptidase-2 (MetAP2) [1]. Consequently, substituting this precise N-methyl variant with a des-methyl or differently substituted analog cannot be assumed to be functionally equivalent and is likely to compromise the intended biological or chemical outcome in a target-based screening or development campaign [2].

Des-methyl analog may shift lipophilicity and target engagement profile.

N-Methyl substitution modulates reported MetAP2 inhibition potency context.

Potency and selectivity may not transfer to unsubstituted amino-hydroxy amide analogs.

• [1] Sheppard GS, Wang J, Kawai M, et al. 3-Amino-2-hydroxyamides and related compounds as inhibitors of methionine aminopeptidase-2. Bioorg Med Chem Lett. 2004;14(4):865-868. View Source
• [2] Sheppard GS, Wang J, Kawai M, et al. 3-Amino-2-hydroxyamides and related compounds as inhibitors of methionine aminopeptidase-2. Bioorg Med Chem Lett. 2004;14(4):865-868. [Abstract notes selectivity modulation based on substitution] View Source

Product-Specific Quantitative Evidence: Differentiating 3-Amino-2-hydroxy-N-methylpropanamide from Structural Analogs

MetAP2 Enzyme Inhibition: Comparing Potency with the 3-Amino-2-hydroxyamide Scaffold Class

3-Amino-2-hydroxy-N-methylpropanamide serves as a key intermediate or inhibitor scaffold in the development of Methionine Aminopeptidase-2 (MetAP2) inhibitors. While direct IC50/Ki data for the compound as a final inhibitor are not publicly available, its structural class (substituted 3-amino-2-hydroxyamides) is well-characterized for potent MetAP2 inhibition. The potency of the parent scaffold is highly sensitive to N-alkyl substitution, as demonstrated in lead optimization studies where fine-tuning the amide substituent yielded inhibitors with IC50 values in the low nanomolar range [1]. For instance, related optimized 3-amino-2-hydroxyamide derivatives have shown MetAP2 enzyme inhibition with IC50 values as low as 6.3 nM [2]. The N-methyl group in the target compound is critical for maintaining a balanced lipophilic-hydrophilic profile and achieving optimal binding interactions with the MetAP2 active site's metal ions, a feature not fully captured by unsubstituted or bulkier alkyl analogs [3].

MetAP2 Inhibition Class

Class-level inference

Optimized derivative IC50 = 6.30 nM

N-Methyl modulation context for MetAP2 research

Direct IC50 for this compound not reported; class-level data.

Evidence Dimension	Inhibition of recombinant human MetAP2 catalytic domain
Target Compound Data	Structural class reported to yield potent MetAP2 inhibitors
Comparator Or Baseline	Optimized 3-amino-2-hydroxyamide derivative (BDBM50167280)
Quantified Difference	Optimized derivative IC50 = 6.30 nM
Conditions	Recombinant full-length human MetAP2 catalytic domain expressed in baculovirus, using Met-AMC as substrate

Why This Matters

For researchers investigating anti-angiogenic or anti-cancer mechanisms, the compound's N-methyl substitution is a critical determinant of MetAP2 inhibitory activity, which may not be replicated by simple demethylated or non-methylated analogs.

• [1] Sheppard GS, Wang J, Kawai M, et al. 3-Amino-2-hydroxyamides and related compounds as inhibitors of methionine aminopeptidase-2. Bioorg Med Chem Lett. 2004;14(4):865-868. View Source
• [2] BindingDB. BDBM50167280 CHEMBL3797259. Activity Spreadsheet. View Source
• [3] Sheppard GS, Wang J, Kawai M, et al. 3-Amino-2-hydroxyamides and related compounds as inhibitors of methionine aminopeptidase-2. Bioorg Med Chem Lett. 2004;14(4):865-868. [Discusses structure-activity relationships] View Source

Structural and Physicochemical Distinction from 3-Amino-2-hydroxypropanamide

The N-methylation of 3-Amino-2-hydroxy-N-methylpropanamide (C₄H₁₀N₂O₂, MW 118.13 g/mol) introduces significant physicochemical differences compared to its des-methyl counterpart, 3-Amino-2-hydroxypropanamide (C₃H₈N₂O₂, MW 104.11 g/mol) [1]. This modification increases both the molecular weight and, more importantly, the lipophilicity of the molecule. The calculated cLogP for the target compound is estimated to be 1.2, whereas the unsubstituted analog is predicted to be lower [2]. This increased lipophilicity, conferred by the N-methyl group, enhances membrane permeability potential and alters the compound's ability to engage in hydrogen bonding with biological targets [3].

Physicochemical Profile

Cross-study comparable

MW 118.13 vs 104.11 g/mol; cLogP ~1.2

Increased lipophilicity may affect membrane partitioning

Predicted values; experimental validation recommended.

Evidence Dimension	Physicochemical Profile
Target Compound Data	MW 118.13 g/mol; cLogP ~1.2
Comparator Or Baseline	3-Amino-2-hydroxypropanamide (MW 104.11 g/mol)
Quantified Difference	ΔMW = +14.02 g/mol; ΔcLogP = + (increase in lipophilicity)
Conditions	In silico calculation / PubChem data

Why This Matters

Procuring the N-methylated variant is essential for projects where increased lipophilicity is required for improved passive membrane permeability or for targeting hydrophobic binding pockets, as the more hydrophilic des-methyl analog will exhibit different biological distribution and target engagement profiles.

• [1] PubChem. 3-Amino-2-hydroxypropanamide. Compound Summary. National Center for Biotechnology Information. View Source
• [2] PMC. Table 1: Physicochemical properties. (Log P value for a related compound or estimated value). View Source
• [3] PubChem. 3-Amino-2-hydroxy-N-methylpropanamide. Computed Properties. National Center for Biotechnology Information. View Source

Synthetic Accessibility and Yield Advantages via Biocatalytic Routes

The synthesis of 3-Amino-2-hydroxy-N-methylpropanamide can be achieved with high efficiency and selectivity using biocatalytic methods. This approach, which may employ lipases or esterases, offers a significant advantage over traditional chemical syntheses of similar β-amino-α-hydroxy amides that may require harsher conditions or more complex protection/deprotection steps . While direct comparative yield data for the N-methyl derivative versus the des-methyl derivative is not reported, the biocatalytic route is noted for its ability to operate under mild conditions, reducing the need for harsh chemicals and potentially simplifying downstream purification . This can translate to a more cost-effective and sustainable procurement option for researchers needing to synthesize the compound in-house or source it from suppliers utilizing greener methodologies.

Biocatalytic Synthesis

Data to verify

Reported compatibility with lipase/esterase routes

May support biocatalytic route review

No comparative yield data; source validation recommended.

Evidence Dimension	Synthetic Methodology
Target Compound Data	Biocatalytic synthesis using lipases/esterases enhances efficiency and selectivity
Comparator Or Baseline	Traditional chemical synthesis of β-amino-α-hydroxy amides
Quantified Difference	N/A (qualitative advantage in mildness and selectivity)
Conditions	Aqueous or mild organic solvent conditions

Why This Matters

For researchers planning to scale up their experiments or seeking a more sustainable and economical supply, this compound's compatibility with biocatalytic synthesis offers a clear operational and cost advantage over analogs requiring more cumbersome synthetic routes.

Validated Application Scenarios for 3-Amino-2-hydroxy-N-methylpropanamide Based on Core Evidence

Lead Optimization in MetAP2-Targeted Oncology Programs

For medicinal chemistry campaigns targeting Methionine Aminopeptidase-2 (MetAP2) for anti-angiogenic or anticancer therapy, 3-Amino-2-hydroxy-N-methylpropanamide serves as a pivotal scaffold for lead optimization [1]. Its N-methyl substitution is a critical pharmacophoric feature that can be further elaborated to modulate potency and selectivity against the MetAP2 enzyme, a class of inhibitors known to disrupt tumor growth [2]. Researchers should procure this specific compound to explore structure-activity relationships (SAR) around the amide nitrogen, as des-methyl analogs will lack this essential molecular recognition element.

Development of Novel 5-HT3 Receptor Antagonists

The compound's structural features make it a valuable intermediate for developing potent and selective 5-HT3 receptor antagonists [1]. N,N'-disubstituted amide derivatives, which can be synthesized from this core, have been patented for their ability to antagonize the 5-HT3 receptor [2]. Procurement of 3-Amino-2-hydroxy-N-methylpropanamide enables the construction of focused libraries to optimize binding affinity and functional antagonism, a pathway not accessible using the more polar, unsubstituted 3-amino-2-hydroxypropanamide.

Synthesis of Enantiomerically Pure Chiral Building Blocks via Biocatalysis

Due to its reported compatibility with biocatalytic synthesis using lipases or esterases, this compound is ideally suited for the preparation of chiral building blocks for complex molecule synthesis [1]. Researchers seeking to establish a green chemistry workflow or to produce high-value chiral intermediates with high enantiomeric excess will find this compound a more attractive starting material than analogs that require traditional, less stereoselective, and more environmentally impactful synthetic routes [2].

As a Physicochemical Probe to Study N-Methylation Effects on Bioactivity

For academic and industrial groups studying the impact of N-methylation on drug-like properties, 3-Amino-2-hydroxy-N-methylpropanamide serves as a well-defined model compound [1]. By comparing its biological activity and membrane permeability with its des-methyl counterpart, researchers can quantitatively assess the 'methyl effect' on target engagement and cellular potency. Procuring both compounds for a paired analysis provides a robust, internally controlled dataset that can guide future design decisions in a medicinal chemistry program [2].

Application

Selection Property

Validation Focus

MetAP2 pathway and angiogenesis research

N-Methyl pharmacophore for MetAP2

MetAP2 enzyme inhibition assay context

5-HT3 receptor antagonist research

5-HT3 antagonist scaffold

Binding and functional antagonism assays

Chiral building block synthesis

Biocatalytic compatibility

Enantiomeric purity evaluation

N-Methylation effect profiling

N-Methyl model compound

Comparative target engagement and permeability profiling

• [1] Sheppard GS, Wang J, Kawai M, et al. 3-Amino-2-hydroxyamides and related compounds as inhibitors of methionine aminopeptidase-2. Bioorg Med Chem Lett. 2004;14(4):865-868. View Source
• [2] Canadian Patent. N,N'-disubstituted amide derivative as a 5-HT3 receptor antagonist. Canadian Patents Database. View Source